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Compound of Interest

Compound Name: Allylmagnesium chloride

Cat. No.: B1295081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of

allylmagnesium chloride (CH₂=CHCH₂MgCl) solutions in tetrahydrofuran (THF).

Allylmagnesium chloride is a crucial Grignard reagent utilized extensively in organic

synthesis for the introduction of the allyl group, finding applications in the pharmaceutical and

fine chemical industries. A thorough understanding of its physical characteristics is paramount

for safe handling, accurate dosing, and successful reaction outcomes.

Core Physical Properties
The physical properties of allylmagnesium chloride solutions are inherently dependent on

their molar concentration in THF. The following table summarizes key physical data available

for commercially prepared solutions. It is important to note that many of these properties are

heavily influenced by the solvent, THF.
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Physical Property Value
Concentration (M
in THF)

Notes

Appearance

Clear tan to brown,

amber, dark gray, dark

green, or black liquid.

[1][2]

1.0 - 2.0

Color may vary

depending on purity

and age of the

reagent.

Density
0.960 - 0.995 g/mL at

25 °C.[1][2][3][4][5][6]
1.4 - 2.0

Density is

concentration-

dependent.

Boiling Point 65 - 67 °C.[7] Not specified

This value is

consistent with the

boiling point of the

solvent, THF,

indicating the

solution's boiling point

is dominated by the

solvent.[7]

Melting Point -21 °C.[1][2] Not specified

This value is for the

neat allylmagnesium

chloride. The freezing

point of the solution

will be lower than that

of pure THF.

Flash Point
-17 °C (1.4 °F) (closed

cup).[6][7]
Not specified

This is characteristic

of the highly

flammable solvent,

THF.

Solubility

Reacts violently with

water.[2][6][7][8]

Soluble in ethereal

solvents like THF.

Not applicable

As a Grignard

reagent, it is highly

reactive with protic

solvents.

Viscosity No data available. Not applicable
Expected to be slightly

higher than pure THF.
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Refractive Index No data available. Not applicable

Molecular Formula C₃H₅ClMg.[2][6][9] Not applicable

Molecular Weight 100.83 g/mol .[2][6][9] Not applicable

Experimental Protocols
Accurate determination of the physical properties of allylmagnesium chloride solutions is

critical for their effective use. Standardized methodologies should be employed to ensure

reproducibility and accuracy.

Determination of Concentration by Titration
The molarity of Grignard reagents can fluctuate over time. Therefore, it is crucial to titrate the

solution before use. Several methods are available, with the titration against iodine being a

common and reliable technique.

Principle: The Grignard reagent reacts with iodine in a 1:1 molar ratio. The endpoint is the

disappearance of the characteristic brown color of iodine. The presence of lithium chloride

helps to solubilize the magnesium salts formed during the titration, leading to a sharper

endpoint.

Procedure:

Preparation of Titration Vial: A flame-dried vial equipped with a magnetic stir bar is flushed

with an inert gas (e.g., argon or nitrogen).

Iodine Solution: A precisely weighed amount of iodine (e.g., 100 mg) is added to the vial,

followed by a solution of lithium chloride in dry THF (e.g., 1.0 mL of a 0.5 M solution). The

mixture is stirred until the iodine is completely dissolved, resulting in a dark brown solution.

Titration Setup: The vial is cooled in an ice bath.

Addition of Grignard Reagent: The allylmagnesium chloride solution is added dropwise

from a syringe to the stirred iodine solution.
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Endpoint Determination: The endpoint is reached when the solution transitions from light

yellow to colorless and the colorless state persists.

Calculation: The molarity of the Grignard reagent is calculated based on the volume of the

reagent required to react completely with the known amount of iodine.

Caption: Workflow for Determining Allylmagnesium Chloride Concentration.

Density Measurement
The density of the solution can be determined using a digital density meter or a pycnometer

according to standard methods such as ASTM D4052.

Procedure using a Digital Density Meter:

Calibration: Calibrate the instrument with dry air and distilled water at the desired

temperature (e.g., 25 °C).

Sample Introduction: Introduce the allylmagnesium chloride solution into the oscillating U-

tube of the density meter, ensuring no air bubbles are present.

Measurement: The instrument measures the change in the oscillation frequency of the U-

tube caused by the sample and calculates the density.

Boiling Point Determination
The boiling point of the solution, which is primarily that of THF, can be determined using a

method like the one described in OECD Test Guideline 103.

Procedure (Dynamic Method):

Apparatus: A suitable apparatus consists of a boiling flask, a condenser, and a temperature

measuring device.

Heating: The solution is heated, and the temperature is recorded at which the vapor pressure

of the liquid equals the ambient pressure. This is observed as the temperature at which a

steady stream of bubbles emerges from a capillary tube immersed in the liquid.
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Safety and Handling
Allylmagnesium chloride solutions in THF are highly flammable and react violently with water

and other protic sources.[2][6][7] They are also corrosive and can cause severe skin burns and

eye damage.[7] It is imperative to handle this reagent under an inert atmosphere (e.g., nitrogen

or argon) in a well-ventilated fume hood. Appropriate personal protective equipment, including

flame-retardant laboratory coats, safety goggles, and chemical-resistant gloves, must be worn.

Due to the potential for peroxide formation in THF upon storage, it is recommended to test for

peroxides before use, especially if the solution is to be heated.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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